Cas no 794515-85-8 (6-fluoroisoquinoline-3-carboxylic acid)

• Product Name: 6-fluoroisoquinoline-3-carboxylic acid
• CAS No: 794515-85-8
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 3166705
• PubChem ID: 68549725
• Update Time: 2025-04-21

6-fluoroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoroisoquinoline-3-carboxylic acid
• 850-818-4
• LOTSIKAINFRFHY-UHFFFAOYSA-N
• 6-Fluoro-isoquinoline-3-carboxylic acid
• EN300-398294
• CS-0455745
• 794515-85-8
• CHEMHERE CHEM116610
• Z3241995413
• SCHEMBL3207019

• Inchi： 1S/C10H6FNO2/c11-8-2-1-6-5-12-9(10(13)14)4-7(6)3-8/h1-5H,(H,13,14)
• InChI Key： LOTSIKAINFRFHY-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=NC(C(=O)O)=CC=2C=1

Computed Properties

• Exact Mass: 191.038
• Monoisotopic Mass: 191.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives